Cas no 51108-53-3 (1-Benzyl-4-bromo-3,5-dimethyl-1H-pyrazole)

• Product Name: 1-Benzyl-4-bromo-3,5-dimethyl-1H-pyrazole
• CAS No: 51108-53-3
• MF: C₁₂H₁₃BrN₂
• MW: 265.149021863937
• MDL: MFCD18071275
• CID: 363230
• PubChem ID: 12203513
• Update Time: 2025-04-19

1-Benzyl-4-bromo-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-bromo-3,5-dimethyl-1H-pyrazole hydrochloride
• 1H-Pyrazole, 4-bromo-3,5-dimethyl-1-(phenylmethyl)-
• 1-Benzyl-4-brom-3,5-dimethylpyrazol
• 1-benzyl-4-bromo-1H-pyrazole
• 1-benzyl-4-bromo-3,5-dimethyl-1H-pyrazole
• 1-Benzyl-4-bromo-3,5-dimethylpyrazole
• 4-Brom-1-benzyl-3,5-dimethylpyrazol
• 4-Brom-3,5-dimethyl-1-benzylpyrazol
• 4-bromo-1-benzyl-1H-pyrazole
• 4-bromo-1-benzylpyrazole
• 4-bromo-N-benzylpyrazole
• AC1MGP04
• ACMC-1AYN8
• AG-664
• N-benzyl-4-bromopyrazole
• SureCN671242
• TPC-I137
• 51108-53-3
• CS-0358101
• VS-09095
• E89524
• A1-26011
• AKOS005174624
• EN300-1870615
• 1-Benzyl-4-bromo-3,5-dimethyl-1H-pyrazole

• MDL： MFCD18071275
• Inchi： 1S/C12H13BrN2/c1-9-12(13)10(2)15(14-9)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3
• InChI Key： ROPFJPYTHVCUJW-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 264.02629
• Monoisotopic Mass: 264.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

1-Benzyl-4-bromo-3,5-dimethyl-1H-pyrazole Security Information

• HazardClass：IRRITANT